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Compound of Interest

Compound Name: Glu(OtBu)-NPC

Cat. No.: B15384543 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of the safety protocols and handling guidelines for L-

Glutamic acid γ-tert-butyl ester (Glu(OtBu)) and its derivatives, which are crucial reagents in

peptide synthesis and other areas of chemical research. Adherence to these guidelines is

essential to ensure a safe laboratory environment and the integrity of experimental outcomes.

Chemical Identification and Properties
Glu(OtBu) and its commonly used N-protected forms are white to off-white crystalline powders.

The tert-butyl (OtBu) ester serves as a protecting group for the side-chain carboxylic acid of

glutamic acid, preventing unwanted side reactions during chemical synthesis, particularly in

solid-phase peptide synthesis (SPPS).[1] This protecting group is stable under a variety of

reaction conditions but can be readily removed with mild acids, such as trifluoroacetic acid

(TFA).[2]

Table 1: Physical and Chemical Properties of Common Glu(OtBu) Reagents
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Property
H-Glu(OtBu)-
OH

Fmoc-
Glu(OtBu)-OH

Z-Glu(OtBu)-
OH

Boc-D-
Glu(OtBu)-OH

Synonyms

L-Glutamic acid

5-(tert-butyl)

ester

Nα-Fmoc-L-

glutamic acid γ-

tert-butyl ester

N-

Benzyloxycarbon

yl-L-glutamic

acid gamma-tert-

butyl ester

N-tert-

Butoxycarbonyl-

D-glutamic acid

5-tert-butyl ester

CAS Number 2419-56-9[3] 71989-18-9[4] 3886-08-6[5] 104719-63-3[4]

Molecular

Formula
C₉H₁₇NO₄[1] C₂₄H₂₇NO₆[6] C₁₉H₂₅NO₆ C₁₄H₂₅NO₆[4]

Molecular Weight 203.24 g/mol [3] 425.5 g/mol [6] 367.4 g/mol 303.35 g/mol [4]

Melting Point 182 °C[7] - 83-87°C[5] -

Boiling Point
336.4 ± 37.0 °C

at 760 mmHg[7]
-

522.6°C at 760

mmHg[5]
-

Flash Point
157.3 ± 26.5

°C[7]
Not available Not available 225.8°C[4]

Solubility

Sparingly soluble

in water;

practically

insoluble in

ethanol or ether.

[8]

- No data available -

Storage

Temperature
2-8°C[3]

Do not store

above 5˚C (41˚F)

[6]

-20°C for 1

month[5]
2-8°C

Hazard Identification and Safety Precautions
While many forms of Glu(OtBu) reagents are not classified as hazardous under OSHA 29 CFR

1910.1200, some may cause skin, eye, and respiratory tract irritation.[5][9] It is crucial to

handle these reagents with care in a well-ventilated area, avoiding dust formation.
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Table 2: Hazard Summary and GHS Classifications for Z-Glu(OtBu)-OH

Hazard GHS Classification Precautionary Statement

Skin Irritation Category 2[5] H315: Causes skin irritation.[5]

Eye Irritation Category 2A[5]
H319: Causes serious eye

irritation.[5]

Respiratory Irritation Category 3[5]
H335: May cause respiratory

irritation.[5]

Skin Sensitization Category 1[5]
H317: May cause an allergic

skin reaction.[5]

Personal Protective Equipment (PPE)
Appropriate PPE must be worn at all times when handling Glu(OtBu) reagents to minimize

exposure.[10]

Eye Protection: Wear tightly fitting safety goggles or glasses with side-shields conforming to

EN 166 (EU) or NIOSH (US) standards.[4][11]

Hand Protection: Chemical-resistant gloves (e.g., nitrile rubber) must be worn.[12] Gloves

should be inspected before use and replaced if damaged or contaminated.[11]

Skin and Body Protection: A laboratory coat must be worn and buttoned.[13] For larger

quantities or when there is a risk of splashing, consider additional protective clothing.[14]

Respiratory Protection: For operations that may generate dust, a NIOSH-approved N95 or

P1 dust mask should be used.[6] If exposure limits are exceeded or irritation is experienced,

a full-face respirator may be necessary.

Handling and Storage
Proper handling and storage procedures are vital to maintain the quality of Glu(OtBu) reagents

and to ensure a safe laboratory environment.

Handling:
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Avoid contact with skin, eyes, and clothing.[9]

Avoid breathing dust, fumes, gas, mist, or vapors.[4]

Use in a well-ventilated area or under a chemical fume hood.[4]

Wash hands thoroughly after handling.[5]

Keep away from heat and sources of ignition.[1]

Storage:

Store in a tightly closed container.[1]

Keep in a dry, cool, and well-ventilated place.[4]

Recommended storage temperature is typically between 2°C and 8°C.[3] Some

derivatives may require storage at -20°C.[5]

Emergency Procedures
In the event of an emergency, prompt and appropriate action is critical.

First-Aid Measures
Inhalation: If inhaled, move the person to fresh air. If breathing is difficult, give oxygen. If not

breathing, give artificial respiration. Seek medical attention.[4]

Skin Contact: Immediately wash off with soap and plenty of water. Remove contaminated

clothing. Seek medical attention if irritation persists.[4]

Eye Contact: Rinse cautiously with water for at least 15 minutes. Remove contact lenses, if

present and easy to do. Continue rinsing. Seek immediate medical attention.[4]

Ingestion: Rinse mouth with water. Do NOT induce vomiting. Never give anything by mouth

to an unconscious person. Call a physician or Poison Control Center immediately.[4]

Accidental Release Measures
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Personal Precautions: Evacuate personnel to a safe area. Wear appropriate PPE, including

respiratory protection. Avoid dust formation and breathing vapors.

Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let the

product enter drains.

Containment and Cleanup:

Small Spill: Use appropriate tools to put the spilled solid in a convenient waste disposal

container.[1][14]

Large Spill: Use a shovel to place the material into a suitable container for disposal.[1][14]

Clean the spill area thoroughly.

Fire-Fighting Measures
Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide.[4][11]

Unsuitable Extinguishing Media: Do not use a water jet.[1]

Specific Hazards: Thermal decomposition may produce carbon and nitrogen oxides (CO,

CO₂, NOx).[1]

Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)

and full turnout gear.[1]

Disposal Considerations
Waste must be disposed of in accordance with federal, state, and local environmental control

regulations.[1] Contaminated packaging should be treated as the product itself.[4]

Experimental Protocols
Glu(OtBu) reagents are fundamental building blocks in solid-phase peptide synthesis (SPPS).

The following is a generalized protocol for the incorporation of an Fmoc-Glu(OtBu)-OH residue

into a growing peptide chain.
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Solid-Phase Peptide Synthesis (SPPS) Workflow

Resin Swelling
in DMF

Fmoc Deprotection
(20% Piperidine/DMF)

1 h

Wash
(DMF)

Amino Acid Coupling
(Fmoc-Glu(OtBu)-OH,
Coupling Reagents)

Wash
(DMF)

Kaiser Test

Repeat Cycle
Next Amino Acid

Cleavage from Resin
& Side-Chain Deprotection

(TFA Cocktail)

Final Amino Acid Purification
(HPLC) Final Peptide

Click to download full resolution via product page

Caption: General workflow for solid-phase peptide synthesis.

Detailed Protocol for a Single Coupling Cycle of Fmoc-
Glu(OtBu)-OH

Resin Swelling: Swell the resin (e.g., Wang or Rink amide resin) in N,N-dimethylformamide

(DMF) for at least 1 hour in a reaction vessel.[9]

Fmoc Deprotection: Drain the DMF and add a solution of 20% piperidine in DMF to the resin.

Agitate for 5-10 minutes. Drain and repeat for another 10-20 minutes to ensure complete

removal of the Fmoc protecting group.[9]

Washing: Wash the resin thoroughly with DMF (at least 5 times) to remove residual

piperidine.

Amino Acid Activation and Coupling:

In a separate vial, dissolve 2-4 equivalents of Fmoc-Glu(OtBu)-OH and a suitable coupling

agent (e.g., HBTU, HATU) in DMF.[6]

Add 4-8 equivalents of a base such as N,N-diisopropylethylamine (DIPEA).

Add the activated amino acid solution to the resin.

Agitate the reaction vessel for 1-2 hours, or until a negative Kaiser test indicates the

completion of the coupling reaction.[11]
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Washing: Wash the resin with DMF (3 times) and dichloromethane (DCM) (3 times) to

remove excess reagents.

Repeat: Proceed to the deprotection step for the next amino acid in the sequence.

Cleavage and Deprotection: After the final amino acid has been coupled, the peptide is

cleaved from the resin, and the side-chain protecting groups (including the OtBu group on

glutamic acid) are removed simultaneously using a cleavage cocktail, typically containing

trifluoroacetic acid (TFA) and scavengers.[6]

Logical Relationships in Emergency Response
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Exposure Event
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Caption: Decision tree for emergency response to exposure.
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This guide is intended to provide comprehensive safety and handling information for Glu(OtBu)

reagents. It is not a substitute for formal safety training and a thorough understanding of the

specific Safety Data Sheet (SDS) for the particular reagent being used. Always consult the SDS

before starting any new experimental procedure.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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